Cas no 1806872-48-9 (Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-acetate)

• Product Name: Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-acetate
• CAS No: 1806872-48-9
• MF: C₁₁H₁₂BrF₂NO₃
• MW: 324.118689537048
• CID: 4863507
• Update Time: 2025-05-20

Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-acetate

• Inchi： 1S/C11H12BrF2NO3/c1-3-18-8(16)5-6-4-7(12)11(17-2)15-9(6)10(13)14/h4,10H,3,5H2,1-2H3
• InChI Key： LSQORWJTTLABSX-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C(=C1)CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-acetate

Introduction to Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1806872-48-9)

Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1806872-48-9) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by its bromo, difluoromethyl, and methoxy substituents on a pyridine ring, which collectively contribute to its distinct chemical properties and reactivity.

The bromo substituent in Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-acetate plays a crucial role in its reactivity and functionalization. Bromine atoms are often used as leaving groups in various synthetic transformations, making this compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the presence of bromine can influence the compound's solubility and electronic properties, which are important considerations in drug design and development.

The difluoromethyl group is another key feature of this compound. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. The difluoromethyl moiety can also modulate the electronic distribution around the pyridine ring, affecting the compound's reactivity and biological activity. Recent studies have shown that difluoromethylated compounds can exhibit potent inhibitory effects on various enzymes and receptors, making them promising candidates for drug discovery.

The methoxy substituent on the pyridine ring further enhances the compound's lipophilicity and can influence its binding affinity to biological targets. Methoxy groups are commonly used in medicinal chemistry to improve the solubility and bioavailability of drug candidates. In the context of Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-acetate, the methoxy group may play a role in modulating its interaction with specific protein targets, potentially leading to enhanced therapeutic effects.

The pyridine ring is a fundamental structural element in many bioactive molecules. Pyridines are known for their ability to form hydrogen bonds and π-stacking interactions, which are crucial for binding to biological targets such as enzymes and receptors. The presence of a pyridine ring in Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-acetate suggests that it may have high affinity for specific protein binding sites, making it a valuable lead compound for further optimization.

In terms of its applications, Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-acetate has been explored as an intermediate in the synthesis of various pharmaceuticals. Recent research has focused on its potential as a scaffold for developing inhibitors of specific enzymes involved in disease pathways. For example, studies have shown that derivatives of this compound can effectively inhibit kinases, which are key targets in cancer therapy.

Beyond its use as an intermediate, Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-acetate itself may possess direct biological activity. Preliminary studies have indicated that it can exhibit anti-inflammatory and anti-proliferative effects, suggesting potential therapeutic applications in inflammatory diseases and cancer. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

In conclusion, Ethyl 3-bromo-6-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1806872-48-9) is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique combination of bromo, difluoromethyl, methoxy, and pyridine functionalities makes it an attractive candidate for further investigation and development as a therapeutic agent or synthetic intermediate.